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Introduction
Deuterium fluoride (DF), the deuterated isotopologue of hydrogen fluoride, is a compound of

significant interest in various scientific and technological fields. Its unique properties, stemming

from the substitution of protium with deuterium, make it a valuable tool in spectroscopic studies,

chemical synthesis, and as a gain medium in high-power lasers. This in-depth technical guide

provides a comprehensive overview of the molecular structure, physicochemical properties,

synthesis, and spectroscopic characterization of deuterium fluoride.

Molecular Structure and Properties
Deuterium fluoride is a simple diatomic molecule with a polar covalent bond between the

deuterium and fluorine atoms. The significant electronegativity difference between these atoms

results in a substantial dipole moment. In the solid state, DF molecules exhibit strong

intermolecular hydrogen bonding, forming zigzag chains, similar to hydrogen fluoride.
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The following table summarizes the key molecular and physicochemical properties of

deuterium fluoride.

Property Value Reference

Molecular Formula DF [1]

Molecular Weight 21.012505 g/mol [2]

Boiling Point 18.5 °C [3]

Melting Point
-83.6 °C (estimated, same as

HF)
[4]

Vapor Pressure

The vapor pressure of DF is

slightly lower than that of HF at

the same temperature.

Detailed vapor pressure data

can be found in the work of

Claussen and Hildebrand

(1934).

[5]

Bond Dissociation Energy (D-

F)
576.236 ± 0.011 kJ/mol [6]

Gas Phase Equilibrium Bond

Length (re)
0.917 Å [2]

Dipole Moment 1.818805 D [6]

Note on Boiling Point: While some sources report a boiling point of approximately -92 °C[3],

experimental data from synthesis procedures indicate a boiling point of 18.5 °C[3]. The latter is

more consistent with the expected slight increase in boiling point upon deuteration compared to

hydrogen fluoride (19.5 °C) due to stronger intermolecular forces.

Molecular Structure Diagram
The following diagram illustrates the linear molecular structure of a single deuterium fluoride
molecule.
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Figure 1: Molecular Structure of Deuterium Fluoride
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Figure 2: Solid-State Structure of Deuterium Fluoride
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Figure 3: Synthesis of Deuterium Fluoride Workflow
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Figure 4: Gas-Phase IR Spectroscopy Logic
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Figure 5: NMR Signal Acquisition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1609233#deuterium-fluoride-molecular-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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